7,8-Dichloro-3,4-dihydroisoquinoline

• CAS RN: 81237-75-4
• Molecular Formula: C9H7Cl2N
• Molecular Weight: 200.06 g/mol
• IUPAC Name: 7,8-dichloro-3,4-dihydroisoquinoline
• InChI: InChI=1S/C9H7Cl2N/c10-8-2-1-6-3-4-12-5-7(6)9(8)11/h1-2,5H,3-4H2
• InChI Key: DBKJJKDLXANNAL-UHFFFAOYSA-N
• Canonical SMILES: C1CN=CC2=C1C=CC(=C2Cl)Cl

Description

7,8-Dichloro-3,4-dihydroisoquinoline is a useful research compound. Its molecular formula is C9H7Cl2N and its molecular weight is 200.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 1 liter 5 percent aqueous sodium carbonate and 62.6 g. (0.233 mole) potassium nitrosodisulfonate was added 21.9 g. (0.092 mole) 7,8-dichloro-1,2,3,4-tetrahydroisoquinoline hydrochloride and then 0.1 liter 5 percent aqueous sodium carbonate. The reaction mixture was stirred at room temperature for 23 hours. The reaction mixture was then extracted with methylene chloride (3×250 ml.). The combined extract was washed with saturated sodium chloride solution, dried over anhydrous magnesium sulfate and filtered. The filtrate was concentrated to dryness under reduced pressure to afford a crude intermediate. The crude intermediate was recrystallized from ethyl acetate to yield 7,8-dichloro-3,4-dihydroisoquinoline as a yellow solid with a melting point of 56°-60° C. 7,8-Dichloro-3,4-dihydro isoquinoline was converted to the desired 7,8-dichloro-1-isopropyl-1,2,3,4-tetrahydroisoquinoline via a Grignard reaction with isopropylmagnesium iodide. 7,8-Dichloro-1-isopropyl-1,2,3,4-tetrahydroisoquinoline hydrochloride has a melting point of 196°-200° C.